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Compound of Interest

Compound Name: t-butyl acetate-PEG2-CH2COOH

Cat. No.: B8113907

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling t-butyl acetate-PEG2-CH2COOH.
Adherence to these procedural guidelines is critical for ensuring laboratory safety and proper
disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

While t-butyl acetate-PEG2-CH2COOH is not classified as a hazardous substance, it is
imperative to handle it with caution in a controlled laboratory environment.[1] The following
table summarizes the recommended Personal Protective Equipment (PPE) to be used to
minimize exposure and ensure safety.
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Personal Protective Material/Standard
Body Part ) o
Equipment Specifications
Splash-proof chemical safety
Eyes/Face Safety goggles
goggles.
Nitrile or butyl rubber gloves
] ] are recommended. Gloves
Hands Chemical-resistant gloves )
must be inspected before use.
[1]
Body Laboratory coat Standard laboratory coat.

Respiratory

Not generally required

Use in a well-ventilated area. A
respirator may be necessary
for large spills or if ventilation

is inadequate.

Safe Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and the

safety of laboratory personnel.

Aspect

Guideline

Engineering Controls

Handle exclusively in a chemical fume hood.[1]

Ensure eyewash stations and safety showers

are readily accessible.

Handling Practices

Avoid direct contact with skin and eyes. Wash

hands thoroughly after handling.[1]

Storage Conditions

Store in tightly closed vessels at -20°C.[1]

Materials to Avoid

Avoid contact with oxidizing agents.[1]

Conditions to Avoid

Keep away from heat, flames, and sparks.[1]

Emergency Procedures
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In the event of accidental exposure or spillage, follow these procedures immediately.

Incident First Aid / Spill Response

Immediately wash the affected area with
) copious amounts of water for at least 15
Skin Contact ] ) ] ] ]
minutes while removing contaminated clothing.

If irritation persists, seek medical attention.[1]

Immediately flush eyes with copious amounts of
water for at least 15 minutes, ensuring to

Eye Contact ] o )
separate the eyelids. If irritation persists, seek

medical attention.[1]

Move the individual to fresh air. If symptoms
Inhalation persist or in severe cases, seek medical

attention.[1]

Wash out the mouth with plenty of water for at
Ingestion least 15 minutes. Seek immediate medical

attention.[1]

Absorb the spill with an inert material, such as

sand or vermiculite. Sweep up the mixture and

Small Spills o ) ) )
place it in a tightly closed container for disposal.
[1]
Evacuate the area. Wear appropriate personal
protective equipment, including respiratory
] protection. Contain the spill and clean it up
Large Spills

using an inert absorbent material. Prevent the

material from entering drains or water courses.

[1]

Disposal Plan

All waste materials containing t-butyl acetate-PEG2-CH2COOH must be treated as special
waste.
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Waste Type

Disposal Procedure

Unused Chemical

Arrange for disposal as special waste through a

licensed disposal company.[1]

Contaminated Materials

All contaminated items (e.g., gloves, absorbent
materials) should be placed in a sealed
container and disposed of as special waste in
consultation with local waste disposal authorities
and in accordance with national and regional

regulations.[1]

Experimental Workflow

The following diagram illustrates the standard workflow for handling t-butyl acetate-PEG2-

CH2COOH in a laboratory setting.
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Caption: Workflow for handling t-butyl acetate-PEG2-CH2COOH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-t-butyl-acetate-peg2-ch2cooh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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